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synthesis of Lithium 1-pentynyl- compound

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lithium, 1-pentynyl-

CAS No.: 18643-50-0

Cat. No.: S8807662

Compound Data at a Glance

Property Value | Description

CAS Number 18643-50-0 [1]

Molecular CsH-Li [1]

Formula

Molecular 74.1 g/mol [1]

Weight

IUPAC Name lithium;pent-1-yne [1]

Canonical [Li+].CCCCH#[C-] [1]

SMILES

Chemical An organolithium compound with a lithium atom bonded to a pent-1-ynyl group (a
Structure terminal alkyne with a four-carbon chain) [1].

Synthesis Methods for Lithium 1-Pentynyl-

The following table summarizes the two primary synthetic routes identified.
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Reaction .

Method Key Conditions Notes & Context
Summary

Direct Lithiation 1-Pentyne + Solvent: Diethyl ether or A classical method; uses

[1] Lithium Base - Tetrahydrofuran (THF); a strong lithium base to
Lithium, 1- Temperature: -78°C to 0°C; deprotonate the terminal
pentynyl- + Atmosphere: Inert alkyne.
Byproduct (Argon/Nitrogen)

Transmetallation 1-Pentyne + n- Solvent: Tetrahydrofuran Preferred for operational

with n-BuLi [1] Butyllithium - (THF) or Diethyl ether; simplicity and high yield
Lithium, 1- Temperature: -78°C to 0°C; n-  (80-95%)); the reagent is
pentynyl- + n- BulLi: 1.0-1.1 equiv. typically generated and
Butane used in situ [1].

Detailed Experimental Workflow

Based on the general methods and analogous procedures found in the search results, here is a detailed
experimental workflow for the synthesis of Lithium 1-pentynyl- via the transmetallation method, which is

the most common and practical approach.
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CRITICAL HANDLING:
« Strict exclusion of air/moisture
S SR « Highly reactive and basic
 Pyrophoric (can ignite in air)

1. Apparatus Preparation
* Dry, argon-flushed flask
» Magnetic stirrer
* Pressure-equalizing addition funnel
» Low-temperature bath (-78°C)

2. Solvent & Substrate Charge
» Add anhydrous THF or ether
* Add 1-Pentyne substrate

3. Cooling & Reaction
» Cool reaction vessel to -78°C
« Slowly add n-BuLi solution
« Stir at low temp for 30 min

4. In Situ Use
e Lithium 1-pentynyl- is formed
» Use immediately in next reaction step

Click to download full resolution via product page
Synthesis involves strict inert conditions and low temperatures to form the reactive intermediate.

Key Reagents and Precautions:

¢ 1-Pentyne: The terminal alkyne starting material.

¢ n-Butyllithium (n-BuLi): A strong base, typically used as a solution in hexanes. It must be titrated to
know the exact concentration before use for accurate stoichiometry [2].

¢ Solvents: Tetrahydrofuran (THF) or diethyl ether must be rigorously dried and purified before use,
often by distillation from sodium/benzophenone ketyl under an inert atmosphere to remove any water
or oxygen [2] [3].
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¢ Inert Atmosphere: The entire procedure must be conducted under an argon or nitrogen
atmosphere to prevent decomposition of the highly reactive organolithium product [2] [1].

e Temperature Control: Maintaining low temperatures (e.g., -78°C using a dry-ice/acetone bath) is
crucial to control the exothermic reaction and prevent side reactions [1].

Application in Organic Synthesis

Lithium 1-pentynyl-, like other lithium acetylides, is a valuable reagent in organic synthesis, primarily due to

its strong nucleophilicity [1] [4]. It is typically not isolated but used directly in the same reaction pot.

Key Reaction: Alkylation to Form Substituted Alkynes The anion attacks electrophilic carbon, forming

new carbon-carbon bonds [1] [4].

¢ General Reaction: Lithium 1-pentynyl- + R-X — Substituted Alkyne (where R-X is an alkyl halide or
other electrophile)

o Utility: This reaction is a fundamental method for elongating carbon chains and synthesizing more
complex internal alkynes, which are important building blocks in pharmaceutical and natural product

synthesis [1] [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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pentynyl-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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